Cas no 38274-25-8 (1,4-Butane-2,2,3,3-d4-diol(7CI,9CI))
1,4-Butane-2,2,3,3-d4-diol (7CI,9CI) is a deuterated derivative of 1,4-butanediol, where four hydrogen atoms are replaced with deuterium at the 2 and 3 positions. This isotopic labeling enhances its utility in NMR spectroscopy and mechanistic studies, providing distinct spectral signatures for precise molecular tracking. The compound retains the chemical reactivity of its non-deuterated counterpart, making it valuable in synthetic applications where isotopic labeling is required. Its high isotopic purity and stability under standard conditions ensure reliable performance in research involving kinetic isotope effects, metabolic studies, and deuterium-labeled intermediate synthesis. Suitable for specialized organic and pharmaceutical research, it offers researchers a tool for detailed structural and reaction analysis.
38274-25-8 structure
Product Name:1,4-Butane-2,2,3,3-d4-diol(7CI,9CI)
CAS No:38274-25-8
MF:C4H10O2
MW:94.1456484794617
CID:304830
PubChem ID:12218980
Update Time:2025-06-07
1,4-Butane-2,2,3,3-d4-diol(7CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butane-2,2,3,3-d4-diol(7CI,9CI)
- 1,4-Butanediol-2,2,3,3-d4
- DTXSID70481004
- 1,4-Butanediol-2,2,3,4-D4 (D, 98%)
- 1,4-butane-2,2,3,3-d4-diol
- 2,2,3,3-tetradeuteriobutane-1,4-diol
- 38274-25-8
- 1,4-Butanediol-2,2,3,3-d4, 98 atom % D
- 1,4-BUTANEDIOL-2,2,3,3-D4-D
- AT40947
- BUTANE-2,2,3,3-D4-1,4-DIOL
-
- Inchi: 1S/C4H10O2/c5-3-1-2-4-6/h5-6H,1-4H2/i1D2,2D2
- InChI Key: WERYXYBDKMZEQL-LNLMKGTHSA-N
- SMILES: OCC([2H])([2H])C([2H])([2H])CO
Computed Properties
- Exact Mass: 94.093186541g/mol
- Monoisotopic Mass: 94.093186541g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 3
- Complexity: 17.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.062 g/mL at 25 °C
- Melting Point: 16 °C(lit.)
- Boiling Point: 230 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.4452(lit.)
- PSA: 40.46000
- LogP: -0.24880
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
1,4-Butane-2,2,3,3-d4-diol(7CI,9CI) Security Information
- Signal Word:Warning
- Hazard Statement: H302 (100%) H336 (100%)
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Hazard Category Code: 36/37/38-67-22
- Safety Instruction: 26-37/39-36-23
-
Hazardous Material Identification:
- Storage Condition:Store at 4 ° C, -4 ° C is better
1,4-Butane-2,2,3,3-d4-diol(7CI,9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B874417-10mg |
1,4-Butane-2,2,3,3-d4-diol |
38274-25-8 | AR | 10mg |
¥613.00 | 2022-09-02 |
1,4-Butane-2,2,3,3-d4-diol(7CI,9CI) Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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